Cas no 62559-46-0 (1,1'-Biphenyl, 2,4,6-trimethyl-3,4'-dinitro-)

• Product Name: 1,1'-Biphenyl, 2,4,6-trimethyl-3,4'-dinitro-
• CAS No: 62559-46-0
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 440154
• PubChem ID: 12336094
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,4,6-trimethyl-3,4'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,4,6-trimethyl-3,4'-dinitro-
• 1,3,5-trimethyl-2-nitro-4-(4-nitrophenyl)benzene
• DTXSID30491346
• 2,4,6-Trimethyl-3,4'-dinitro-1,1'-biphenyl
• 62559-46-0

• Inchi： 1S/C15H14N2O4/c1-9-8-10(2)15(17(20)21)11(3)14(9)12-4-6-13(7-5-12)16(18)19/h4-8H,1-3H3
• InChI Key： UITWLJUMTOIZIP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=C(C)C(C2C=CC(=CC=2)[N+](=O)[O-])=C1C)=O

Computed Properties

• Exact Mass: 286.09542
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28